Cas no 433219-79-5 (1-(2-methylpropyl)cyclobutylmethanol)
433219-79-5 structure
Product Name:1-(2-methylpropyl)cyclobutylmethanol
CAS No:433219-79-5
MF:C9H18O
MW:142.238623142242
CID:5795415
PubChem ID:66024329
Update Time:2024-03-01
1-(2-methylpropyl)cyclobutylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanol, 1-(2-methylpropyl)-
- 1-(2-methylpropyl)cyclobutylmethanol
-
- Inchi： 1S/C9H18O/c1-8(2)6-9(7-10)4-3-5-9/h8,10H,3-7H2,1-2H3
- InChI Key： ATZAVHXCGFSBKK-UHFFFAOYSA-N
- SMILES： C1(CC(C)C)(CO)CCC1
Computed Properties
- Exact Mass: 142.135765193g/mol
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.894±0.06 g/cm3(Predicted)
- Boiling Point: 180.6±8.0 °C(Predicted)
- pka: 15.05±0.10(Predicted)
1-(2-methylpropyl)cyclobutylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247558-1.0g |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1247558-50mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 50mg |
$647.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-100mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 100mg |
$678.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-250mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 250mg |
$708.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-500mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 500mg |
$739.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-1000mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 1000mg |
$770.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-2500mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 2500mg |
$1509.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-5000mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 5000mg |
$2235.0 | 2023-10-02 | ||
| Enamine | EN300-1247558-10000mg |
[1-(2-methylpropyl)cyclobutyl]methanol |
433219-79-5 | 10000mg |
$3315.0 | 2023-10-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1425549-50mg |
(1-Isobutylcyclobutyl)methanol |
433219-79-5 | 98% | 50mg |
￥25887.00 | 2024-05-13 |
1-(2-methylpropyl)cyclobutylmethanol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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